![molecular formula C16H21NO6S B4620425 (2-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl]amino}-2-oxoethoxy)acetic acid](/img/structure/B4620425.png)
(2-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl]amino}-2-oxoethoxy)acetic acid
Overview
Description
(2-{[3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl]amino}-2-oxoethoxy)acetic acid is a useful research compound. Its molecular formula is C16H21NO6S and its molecular weight is 355.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 355.10895856 g/mol and the complexity rating of the compound is 472. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Reaction Studies
One area of research focuses on the synthesis and reaction behavior of compounds with similar structural features, offering insights into their potential applications in creating new chemical entities. For instance, the study of oxazolidines, thiazolidines, and the corresponding oxazoles and thiazoles prepared from α-amino acid ethyl esters reveals their applications in synthesizing bicyclic compounds and Mannich bases, highlighting their utility in organic synthesis and potential pharmacological activities (Badr, Aly, Fahmy, & Mansour, 1981). Another study on the synthesis of ethyl 2-(5-aryl-2-oxofuran-3(2H)-ylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylates through cyclization of acids demonstrates the compound's potential in generating furan and thiophene derivatives, which are important in medicinal chemistry (Shipilovskikh, Rubtsov, & Zalesov, 2009).
Complexation with Metal Ions
Research into the coordination behavior of similar compounds with metal ions like Cu(II) and Co(II) indicates their relevance in bioinorganic chemistry. The complexation reactions of 3-ethoxycarbonyl tetronic acids with Cu(II) and Co(II) have been explored, providing insights into their potential applications in designing metal-based drugs or as ligands in metalloenzymes (Athanasellis, Zahariou, Kikionis, Igglessi-Markopoulou, & Markopoulos, 2009).
Pharmacological Potential
Studies also investigate the pharmacological potential of structurally related compounds. For example, angiotensin-converting enzyme (ACE) inhibitors research highlights the significance of ethoxycarbonyl functionalized compounds in developing therapeutic agents for hypertension and cardiovascular diseases. The exploration of perhydro-1,4-thiazepin-5-one derivatives as ACE inhibitors underscores the importance of such chemical structures in medicinal chemistry (Yanagisawa et al., 1987).
Properties
IUPAC Name |
2-[2-[(3-ethoxycarbonyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)amino]-2-oxoethoxy]acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO6S/c1-2-23-16(21)14-10-6-4-3-5-7-11(10)24-15(14)17-12(18)8-22-9-13(19)20/h2-9H2,1H3,(H,17,18)(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHZCDTMMJQATKF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)COCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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